![molecular formula C8H7FO3 B1588349 Methyl 3-fluoro-4-hydroxybenzoate CAS No. 403-01-0](/img/structure/B1588349.png)
Methyl 3-fluoro-4-hydroxybenzoate
Overview
Description
“Methyl 3-fluoro-4-hydroxybenzoate” is a chemical compound with the molecular formula C8H7FO3 . Its average mass is 170.138 Da and its monoisotopic mass is 170.037918 Da . It is also known by other names such as “3-Fluoro-4-hydroxy benzoic acid methyl ester” and "Benzoic acid, 3-fluoro-4-hydroxy-, methyl ester" .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H7FO3/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4,10H,1H3
. This indicates the specific arrangement of atoms in the molecule. Physical and Chemical Properties Analysis
“this compound” is a white to yellow solid at room temperature . It has a molecular weight of 170.14 . The storage temperature is room temperature .Scientific Research Applications
1. Application in Fluorescent Sensors
Methyl 3-fluoro-4-hydroxybenzoate has been utilized in the development of fluorescent sensors, particularly for the detection of aluminum ions (Al3+). A study demonstrated the synthesis of a fluorogenic chemosensor using a compound related to this compound. This sensor showed high selectivity and sensitivity towards Al3+ ions, with applications in bio-imaging fluorescent probes to detect Al3+ in human cervical HeLa cancer cell lines (Ye et al., 2014).
2. Analytical and Structural Studies
This compound has been subject to analytical and structural studies. For instance, the single crystal X-ray structure of methyl 4-hydroxybenzoate, a related compound, was analyzed at 120 K. This research provided insights into the crystal structure and intermolecular interactions of the compound, which are crucial for understanding its properties in various applications, including as a preservative in cosmetics and foods (Sharfalddin et al., 2020).
3. Role in Environmental Microbiology
Research in environmental microbiology has explored the role of compounds like this compound in microbial processes. For instance, a study explored the use of fluorinated compounds to detect aromatic metabolites from m-cresol in a methanogenic consortium, providing insights into the degradation pathways of similar compounds (Londry & Fedorak, 1993).
4. Synthesis and Liquid Crystal Research
This compound has been involved in the synthesis of liquid crystals. A study on bent-shaped liquid crystals based on 3-hydroxybenzoic acid central core included compounds related to this compound. This research is significant for the development of materials with specific mesomorphic properties (Kohout et al., 2015).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the presence of a fluorine atom in a molecule can greatly influence its reactivity and interactions with biological targets .
Result of Action
It is known that fluorinated compounds can have unique biological activities, which may result in distinct molecular and cellular effects .
Action Environment
It is known that factors such as temperature, ph, and the presence of other molecules can influence the action of a compound .
Properties
IUPAC Name |
methyl 3-fluoro-4-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO3/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYUSGKSCDUJSKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427106 | |
Record name | Methyl 3-fluoro-4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
403-01-0 | |
Record name | Methyl 3-fluoro-4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-fluoro-4-hydroxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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